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Compound of Interest

Compound Name: Balofloxacin dihydrate

Cat. No.: B023738 Get Quote

An In-depth Technical Examination of Balofloxacin Dihydrate: Molecular Weight and

Chemical Formula

This document provides a concise, technical overview of the fundamental physicochemical

properties of Balofloxacin dihydrate, a fluoroquinolone antibiotic. The intended audience for

this guide includes researchers, scientists, and professionals engaged in the field of drug

development and pharmaceutical sciences.

Physicochemical Data Summary
The core quantitative data for Balofloxacin dihydrate, as well as its anhydrous form for

comparative purposes, are presented below. This information is fundamental for experimental

design, formulation development, and quality control.

Compound Molecular Formula Molecular Weight ( g/mol )

Balofloxacin Dihydrate C20H28FN3O6[1] 425.45[2][3] / 425.46[1]

Balofloxacin (Anhydrous) C20H24FN3O4[4] 389.427[4]

Balofloxacin is an orally active fluoroquinolone antibiotic with a broad spectrum of activity

against both gram-negative and gram-positive bacteria.[4][5]
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Relationship between Balofloxacin and Balofloxacin
Dihydrate
The relationship between the anhydrous and dihydrate forms of Balofloxacin is a

straightforward hydration reaction. The dihydrate form incorporates two molecules of water into

its crystal structure. This transformation is a critical consideration in pharmaceutical formulation

and storage, as the state of hydration can impact the compound's stability, solubility, and

bioavailability.
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Caption: Hydration and dehydration of Balofloxacin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Balofloxacin dihydrate molecular weight and formula.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023738#balofloxacin-dihydrate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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